![molecular formula C8H8Cl3NO B2921680 5,7-Dichloro-2,3-dihydrobenzo[b]furan-3-ylamine hydrochloride CAS No. 2378501-32-5](/img/structure/B2921680.png)
5,7-Dichloro-2,3-dihydrobenzo[b]furan-3-ylamine hydrochloride
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Overview
Description
5,7-Dichloro-2,3-dihydrobenzo[b]furan-3-ylamine hydrochloride is a useful research compound. Its molecular formula is C8H8Cl3NO and its molecular weight is 240.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds : These compounds are used in the synthesis of novel chemical structures, such as benzoquinone derivatives, thiazolines, and pyrazoline derivatives, which have potential applications in various fields of chemistry and pharmacology (Karlivāns & Valters, 2003); (Karlivāns & Valters, 2004); (Abdel Hafez, Ahmed, & Haggag, 2001).
Applications in Material Science : These compounds are used in creating polyimides, offering properties like solubility in polar aprotic solvents, making them suitable for various industrial applications (Seçkin, Köytepe, Çetinkaya, Özdemir, & Yiǧit, 2003).
Potential Bioactive Properties : Some derivatives have shown insecticidal activity, particularly against the American cockroach, and other compounds show promise as analgesic agents with low gastric irritancy (Nakada, Muramatsu, Asai, Tsuji, & Yura, 1978); (Boyle, Mangan, Markwell, Smith, Thomson, Ward, & Wyman, 1986).
Applications in Drug Synthesis : Some studies focus on synthesizing compounds with potential antibacterial, antiurease, and antioxidant activities, highlighting their significance in pharmaceutical research (Sokmen, Gumrukcuoglu, Uğraş, Sahin, Sagkal, & Uğraş, 2014).
Molecular Characterization and Crystallography : There's ongoing research in the characterization of these compounds using techniques like X-ray diffraction, which is essential for understanding their molecular structure (Sandoval, Henao, Bohórquez, & Kouznetsov, 2012).
Safety and Hazards
The safety data sheet for a similar compound, 2,3-Dihydrobenzo[b]furan-7-ylamine, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is recommended to use personal protective equipment as required, avoid dust formation, and ensure adequate ventilation when handling such compounds .
Properties
IUPAC Name |
5,7-dichloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO.ClH/c9-4-1-5-7(11)3-12-8(5)6(10)2-4;/h1-2,7H,3,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHTVILVETGBCEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(O1)C(=CC(=C2)Cl)Cl)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.